Cas no 1529782-04-4 ((1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride)

• Product Name: (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride
• CAS No: 1529782-04-4
• MF: C₇H₁₃ClF₃N
• MW: 203.63
• MDL: MFCD31381053
• CID: 5088178
• Update Time: 2025-05-22

(1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride
• (1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride

• MDL： MFCD31381053
• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)5-2-1-3-6(11)4-5;/h5-6H,1-4,11H2;1H/t5-,6+;/m0./s1
• InChI Key： RCSIEAABDZVSPX-RIHPBJNCSA-N
• SMILES： C([C@H]1CCC[C@@H](N)C1)(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride

Comprehensive Overview of (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride (CAS No. 1529782-04-4)

(1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride (CAS No. 1529782-04-4) is a highly specialized chiral amine derivative with significant applications in pharmaceutical and agrochemical research. The compound features a trifluoromethyl group attached to a cyclohexylamine scaffold, which enhances its metabolic stability and bioavailability. This structural uniqueness makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in fluorinated compounds in drug discovery has positioned (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride as a key player in modern medicinal chemistry. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to cross the blood-brain barrier (BBB). Additionally, its chiral purity (1R,3S configuration) ensures high enantioselectivity, a critical factor in reducing off-target effects in drug candidates.

From a synthetic perspective, the preparation of (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride involves asymmetric hydrogenation or resolution techniques to achieve the desired stereochemistry. The hydrochloride salt form improves solubility, facilitating its use in aqueous reaction systems. This adaptability is particularly relevant in high-throughput screening (HTS) and combinatorial chemistry, where solubility is a common bottleneck.

In the context of green chemistry, the compound’s trifluoromethyl group aligns with the trend of incorporating sustainable fluorination methods. Recent advancements in electrochemical fluorination and catalysis have made the synthesis of such derivatives more environmentally friendly. This resonates with the pharmaceutical industry’s push toward eco-friendly manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The cyclohexylamine core of (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride can serve as a linker or scaffold in PROTAC design, leveraging its rigidity and three-dimensional structure to enhance molecular recognition. This application has garnered attention in oncology research, particularly for drug-resistant cancers.

For analytical chemists, the characterization of (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride relies on techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. The compound’s stereochemical integrity is often verified using chiral stationary phases, a topic frequently queried in academic forums. Its stability under various pH conditions also makes it a candidate for formulation studies, particularly in extended-release drug delivery systems.

In summary, (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride (CAS No. 1529782-04-4) exemplifies the convergence of chiral synthesis, fluorine chemistry, and drug development. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific literature and industrial applications.